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Abstract

This technical guide provides a comprehensive overview of the current knowledge surrounding
the iridoid glucoside, 11-Methylforsythide. It details its natural origin, discovery, and chemical
structure. While specific biological activity and modulated signaling pathways for 11-
Methylforsythide are not yet extensively documented in publicly available literature, this guide
lays the foundational information necessary for future research and drug development
endeavors.

Introduction

11-Methylforsythide is a naturally occurring iridoid glucoside that has been identified in plant
species of the Forsythia genus. Iridoids are a class of monoterpenoids known for their diverse
biological activities, making them a subject of interest in natural product chemistry and drug
discovery. This document synthesizes the available technical information on 11-
Methylforsythide, focusing on its discovery, chemical properties, and biosynthetic context.

Discovery and Origin

11-Methylforsythide has been identified as a natural constituent of Forsythia europaea and
has also been detected in the leaves and fruits of Forsythia suspensa. Its discovery is rooted in
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the broader investigation of the chemical constituents of the Forsythia genus, which is a source
of various bioactive compounds used in traditional medicine.

A metabolome analysis of Forsythia suspensa revealed the presence of 11-methylforsythide
and indicated a statistically significant positive correlation between the levels of forsythoside B
and 11-methylforsythide in both the leaves and fruits of the plant.[1][2][3] This correlation
suggests a potential biosynthetic relationship between the two compounds, where forsythoside
B might be a precursor or a closely related metabolite in the same biochemical pathway.[1][2]

[3]

Chemical Structure and Properties

The chemical identity of 11-Methylforsythide is established by its [IUPAC name and CAS
number.

Property Value

(1S,4aS,7S,7aS)-1-(B-D-Glucopyranosyloxy)-4-
IUPAC Name (methoxycarbonyl)-1,4a,5,6,7,7a-

hexahydrocyclopenta[c]pyran-7-carboxylic acid

CAS Number 159598-00-2

Molecular Formula C17H24011

(1S,4aS,7S,7aS)-1-(B-D-Glucopyranosyloxy)-4-
(methoxycarbonyl)-1,4a,5,6,7,7a-
hexahydrocyclopenta[c]pyran-7-carboxylic acid;
Synonyms (19)-10-(beta-D-
Glucopyranosyloxy)-1,4aa,5,6,7,7aa-
hexahydrocyclopentalc]pyran-4,7a-dicarboxylic

acid 4-methyl ester

Experimental Protocols

Detailed experimental protocols for the initial isolation and structure elucidation of 11-
Methylforsythide are not extensively detailed in the currently reviewed literature. However, a
general workflow for the isolation of iridoid glucosides from plant material can be outlined.
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General Isolation Workflow for Iridoid Glucosides
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A general experimental workflow for the isolation of 11-Methylforsythide.

Potential Biosynthetic Relationship

The observed correlation between 11-Methylforsythide and forsythoside B in Forsythia
suspensa suggests a close biosynthetic link. While the exact enzymatic steps are yet to be
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elucidated, a hypothetical relationship can be visualized.
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A putative biosynthetic relationship between Forsythoside B and 11-Methylforsythide.

Biological Activity and Signaling Pathways

To date, specific studies detailing the biological activities of isolated 11-Methylforsythide are
scarce in the public domain. The broader class of iridoid glucosides is known to possess a wide
range of pharmacological effects, including anti-inflammatory, antioxidant, and neuroprotective
properties. Given its structural similarity to other bioactive iridoids from Forsythia, it is plausible
that 11-Methylforsythide may exhibit similar activities. However, dedicated biological assays
are required to confirm this. Consequently, there is no information available on the specific
signaling pathways modulated by 11-Methylforsythide.

Future Directions

The current body of knowledge on 11-Methylforsythide presents several opportunities for
future research:

« Isolation and Full Characterization: A detailed report on the isolation and comprehensive
spectroscopic analysis of 11-Methylforsythide is needed to provide a complete chemical
profile.

 Biological Screening: A systematic evaluation of the biological activities of purified 11-
Methylforsythide is crucial. This should include assays for anti-inflammatory, antioxidant,
antimicrobial, and cytotoxic effects.

e Mechanism of Action Studies: Should biological activity be identified, subsequent studies
should focus on elucidating the underlying mechanism of action, including the identification
of modulated signaling pathways.
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o Biosynthetic Pathway Elucidation: Further investigation into the biosynthesis of 11-
Methylforsythide, potentially through isotopic labeling studies, could confirm its relationship
with forsythoside B and uncover novel enzymatic transformations.

Conclusion

11-Methylforsythide is a structurally defined iridoid glucoside of natural origin with a potential
link to the biosynthesis of other known bioactive compounds in Forsythia. While its specific
biological functions remain to be explored, its chemical classification and the activities of
related compounds suggest it as a candidate for future pharmacological investigation. This
guide provides the essential, core information to stimulate and support such research
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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